Cas no 2229640-53-1 (3-(2,2,3,3-tetramethylcyclopropyl)prop-2-enal)

• Product Name: 3-(2,2,3,3-tetramethylcyclopropyl)prop-2-enal
• CAS No: 2229640-53-1
• MF: C₁₀H₁₆O
• MW: 152.233443260193
• CID: 6420258
• PubChem ID: 165662466
• Update Time: 2025-05-27

3-(2,2,3,3-tetramethylcyclopropyl)prop-2-enal Chemical and Physical Properties

Names and Identifiers

• 3-(2,2,3,3-tetramethylcyclopropyl)prop-2-enal
• 2229640-53-1
• EN300-1804102

• Inchi： 1S/C10H16O/c1-9(2)8(6-5-7-11)10(9,3)4/h5-8H,1-4H3/b6-5+
• InChI Key： KMIFKNPZCSGWCY-AATRIKPKSA-N
• SMILES： O=C/C=C/C1C(C)(C)C1(C)C

Computed Properties

• Exact Mass: 152.120115130g/mol
• Monoisotopic Mass: 152.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 17.1Ų

Additional information on 3-(2,2,3,3-tetramethylcyclopropyl)prop-2-enal

Introduction to 3-(2,2,3,3-tetramethylcyclopropyl)prop-2-enal (CAS No. 2229640-53-1)

3-(2,2,3,3-tetramethylcyclopropyl)prop-2-enal (CAS No. 2229640-53-1) is a unique and structurally complex organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its distinctive tetramethylcyclopropyl and prop-2-enal moieties, which contribute to its unique chemical properties and reactivity.

The molecular structure of 3-(2,2,3,3-tetramethylcyclopropyl)prop-2-enal consists of a cyclopropane ring substituted with four methyl groups and an aldehyde group attached to a propenyl chain. The presence of the cyclopropane ring imparts significant strain to the molecule, leading to unique reactivity patterns that are not commonly observed in more stable cyclic compounds. The aldehyde group further enhances the reactivity of the molecule, making it a valuable intermediate in synthetic chemistry.

In the realm of pharmaceutical research, 3-(2,2,3,3-tetramethylcyclopropyl)prop-2-enal has shown promise as a building block for the synthesis of bioactive molecules. Recent studies have explored its potential as a precursor for the development of novel drugs targeting various diseases. For instance, researchers at the University of California have utilized this compound to synthesize derivatives with potent anti-inflammatory properties. These derivatives have demonstrated significant efficacy in preclinical models of inflammatory diseases, suggesting their potential for further development into therapeutic agents.

Beyond pharmaceutical applications, 3-(2,2,3,3-tetramethylcyclopropyl)prop-2-enal has also found utility in the field of agrochemicals. Its unique structure and reactivity make it an attractive candidate for the synthesis of novel pesticides and herbicides. A study published in the Journal of Agricultural and Food Chemistry highlighted the use of this compound as a key intermediate in the synthesis of a new class of herbicides with improved selectivity and reduced environmental impact. The researchers reported that these herbicides exhibited excellent efficacy against a wide range of weeds while showing minimal toxicity to non-target organisms.

In materials science, 3-(2,2,3,3-tetramethylcyclopropyl)prop-2-enal has been investigated for its potential use in the development of advanced functional materials. The strained cyclopropane ring and reactive aldehyde group provide opportunities for designing materials with tailored properties. For example, researchers at MIT have explored the use of this compound in the synthesis of polymers with enhanced mechanical strength and thermal stability. These polymers have shown promise for applications in high-performance coatings and composites.

The synthesis of 3-(2,2,3,3-tetramethylcyclopropyl)prop-2-enal typically involves multi-step processes that require careful control over reaction conditions to achieve high yields and purity. One common synthetic route involves the cyclization of a suitable precursor followed by functional group transformations to introduce the aldehyde moiety. Advances in catalytic methods have significantly improved the efficiency and selectivity of these reactions, making it possible to produce this compound on a larger scale for industrial applications.

In conclusion, 3-(2,2,3,3-tetramethylcyclopropyl)prop-2-enal (CAS No. 2229640-53-1) is a versatile organic compound with a wide range of potential applications in pharmaceuticals, agrochemicals, and materials science. Its unique structural features and reactivity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new possibilities for its use, this compound is likely to play an increasingly important role in advancing various scientific fields.